2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)-N-phenethylacetamide
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Overview
Description
2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structure Analysis
- A study on imidazo[1,2-b]pyridazines, related to the compound of interest, focused on their synthesis and analysis of their central nervous system activities. These compounds, including 2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)-N-phenethylacetamide, were synthesized and tested for their binding strength to rat brain membrane, highlighting their potential in neuroscience research (Barlin et al., 1992).
Potential in Anti-Viral Research
- Research has been conducted on biphenyl derivatives of imidazo[1,2-a]pyridine and imidazo[1,2-b]pyridazine, a class closely related to the compound . These studies aimed at optimizing inhibitory properties on viruses like BVDV and HCV, indicating the compound’s relevance in virology and potential therapeutic applications (Enguehard-Gueiffier et al., 2013).
Central Nervous System Activity Studies
- Another research focused on synthesizing and testing substituted imidazo[1,2-b]pyridazines, which are structurally similar to this compound. These studies were aimed at observing the displacement of [3H]diazepam from rat brain membrane, contributing to understanding the central nervous system activities of such compounds (Barlin et al., 1992).
Applications in Imaging Techniques
- The synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, which are closely related to the compound, has been explored for potential use in PET tracers. This research highlights the compound's significance in advanced imaging techniques, particularly for nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) imaging (Gao, Wang, & Zheng, 2016).
Mechanism of Action
Target of Action
The primary target of this compound is the Transforming Growth Factor-β Activated Kinase (TAK1) . TAK1 is a serine/threonine kinase that plays a crucial role in cell growth, differentiation, and apoptosis .
Mode of Action
The compound interacts with TAK1 by binding to the hinge region of the kinase . The imidazo[1,2-b]pyridazine moiety of the compound is a privileged drug moiety that binds to the hinge region of kinases . Substitutions at positions 2, 3, 6, 7, and 8 of the imidazo[1,2-b]pyridazine moiety dictate kinase selectivity and potency .
Biochemical Pathways
The compound inhibits TAK1, which is upregulated and overexpressed in multiple myeloma (MM) . TAK1 is activated by various extracellular signals, including cytokines, growth factors, and Toll-like receptor ligands . By inhibiting TAK1, the compound disrupts these signaling pathways, leading to potential therapeutic effects .
Pharmacokinetics
The compound’s potency against tak1 suggests it may have favorable adme (absorption, distribution, metabolism, and excretion) properties .
Result of Action
The compound exhibits significant anti-proliferative activity, particularly against multiple myeloma cell lines . For instance, it inhibits the growth of multiple myeloma cell lines MPC-11 and H929 with GI50 values as low as 30 nM .
Properties
IUPAC Name |
2-[2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl]sulfanyl-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O2S/c1-29-19-9-7-18(8-10-19)20-15-27-21(25-20)11-12-23(26-27)30-16-22(28)24-14-13-17-5-3-2-4-6-17/h2-12,15H,13-14,16H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBXRCZCMGQLIOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN3C(=N2)C=CC(=N3)SCC(=O)NCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.